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Compound of Interest

Compound Name:
4-nitro-1H-pyrrole-2-carboxylic

Acid

Cat. No.: B1310894 Get Quote

For Immediate Release

This document provides a detailed calculation of the molecular weight for the compound 4-
nitro-1H-pyrrole-2-carboxylic acid, a subject of interest for researchers in medicinal

chemistry and drug development.

Compound Identification
Systematic Name: 4-nitro-1H-pyrrole-2-carboxylic acid

CAS Number: 5930-93-8

Molecular Formula: C₅H₄N₂O₄[1][2][3][4]

Molecular Weight Calculation
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The calculation is based on the molecular formula and the standard atomic weights of each

element.

1. Elemental Composition and Atomic Weights

The molecular formula C₅H₄N₂O₄ indicates the compound is composed of Carbon, Hydrogen,

Nitrogen, and Oxygen. The standard atomic weights for these elements are:
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Carbon (C): approximately 12.011 amu[5][6]

Hydrogen (H): approximately 1.008 amu[7][8][9][10][11]

Nitrogen (N): approximately 14.007 amu[12][13][14][15][16]

Oxygen (O): approximately 15.999 amu[17][18][19][20][21]

2. Data Summary Table

The following table outlines the calculation of the molecular weight for 4-nitro-1H-pyrrole-2-
carboxylic acid.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 5 12.011 60.055

Hydrogen H 4 1.008 4.032

Nitrogen N 2 14.007 28.014

Oxygen O 4 15.999 63.996

Total 156.097

3. Conclusion

Based on the summation of the atomic weights of its constituent elements, the calculated

molecular weight of 4-nitro-1H-pyrrole-2-carboxylic acid is approximately 156.10 g/mol .[1][2]

[3] This value is consistent with figures published in chemical supplier catalogs and databases.

[1][2][3][4]

Note: The request for detailed experimental protocols and signaling pathway diagrams is not

applicable to the determination of a compound's molecular weight, which is a fundamental

calculation based on its chemical formula and standard atomic weights.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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